Cas no 23938-71-8 (2(3H)-Furanone, dihydro-3-(1-oxopropyl)-)

2(3H)-Furanone, dihydro-3-(1-oxopropyl)- structure
23938-71-8 structure
Product Name:2(3H)-Furanone, dihydro-3-(1-oxopropyl)-
CAS No:23938-71-8
MF:C7H10O3
MW:142.152502536774
CID:291208
PubChem ID:273143
Update Time:2025-04-19

2(3H)-Furanone, dihydro-3-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, dihydro-3-(1-oxopropyl)-
    • SCHEMBL535753
    • DTXSID40297790
    • 3-propionyldihydrofuran-2(3H)-one
    • NSC118140
    • NSC-118140
    • NMBNELUCVZVUCO-UHFFFAOYSA-N
    • 3-propanoyldihydrofuran-2(3h)-one
    • 23938-71-8
    • Inchi: 1S/C7H10O3/c1-2-6(8)5-3-4-10-7(5)9/h5H,2-4H2,1H3
    • InChI Key: NMBNELUCVZVUCO-UHFFFAOYSA-N
    • SMILES: O1C(C(C(CC)=O)CC1)=O

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.146
  • Boiling Point: 293.8°Cat760mmHg
  • Flash Point: 131°C
  • Refractive Index: 1.46
  • PSA: 43.37
  • LogP: 0.52860

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